Cas no 1267129-71-4 (1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267129-71-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6075073
• PubChem ID: 62055254
• Update Time: 2025-07-02

1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-pentyl-5-propyl-
• 1267129-71-4
• AKOS011332501
• EN300-1592707
• CS-0288843

• Inchi： 1S/C11H19N3O2/c1-3-5-6-8-14-9(7-4-2)10(11(15)16)12-13-14/h3-8H2,1-2H3,(H,15,16)
• InChI Key： YTLMPIIBXNQPLL-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C(CCC)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 378.0±34.0 °C(Predicted)
• pka: 3.46±0.50(Predicted)

Additional information on 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

Professional Introduction to 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267129-71-4)

1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1267129-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This triazole derivative exhibits a unique molecular architecture, featuring a carboxylic acid functional group and alkyl chains that contribute to its distinct chemical properties and potential biological activities. The compound’s structure is characterized by a heterocyclic core, which is a common motif in many bioactive molecules, suggesting its utility in the development of novel therapeutic agents.

The synthesis of 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the pentyl and propyl substituents at the 1 and 5 positions of the triazole ring enhances its lipophilicity, which can be crucial for membrane permeability and cellular uptake. This modification also influences its interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including infectious disorders and inflammatory conditions. The carboxylic acid moiety in 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. This flexibility makes it an attractive scaffold for designing targeted therapies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For instance, studies have demonstrated that derivatives of 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders. These findings highlight the compound’s significance as a building block in medicinal chemistry.

The chemical stability and solubility profile of 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid are also critical factors that influence its practicality in pharmaceutical applications. Preliminary studies indicate that the compound maintains structural integrity under various storage conditions and exhibits reasonable solubility in both aqueous and organic solvents. This characteristic is particularly important for formulating drug delivery systems and ensuring bioavailability.

Advances in computational chemistry have further accelerated the exploration of 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid. Molecular modeling techniques have been employed to predict its interactions with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mode of action, guiding the optimization of its pharmacological properties. Such computational approaches are indispensable in modern drug discovery pipelines.

Furthermore, the environmental impact of synthesizing and utilizing 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid has been a point of consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote environmentally responsible chemistry.

The potential applications of 1-pentyl-5-propyl-1H-1,2,3-triazole-4-carboxylic acid extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in material science and biotechnology as well. For example, researchers are investigating its role as a precursor for developing advanced polymers with tailored mechanical and thermal properties.

In conclusion, 1-pentyl -5 -prop y l - 11 H - 12 ,23 -tria z ol e - 44 -car box y lic ac id (CAS No .1267129 -71 -44 )represents a significant advancement in organic chemistry with far-reaching implications for drug development . Its structural versatility ,biological activity ,and environmental compatibility position it as a valuable asset in both academic research and industrial applications . As our understanding of molecular interactions continues to evolve ,the potential uses for this compound are likely to expand even further . p >